Cas no 2228228-90-6 (5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine)

• Product Name: 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine
• CAS No: 2228228-90-6
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 5922165
• PubChem ID: 165969060
• Update Time: 2025-10-31

5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine
• EN300-1782194
• 2228228-90-6

• Inchi： 1S/C13H18N2S/c1-13(2,14)9-5-8-12-15-10-6-3-4-7-11(10)16-12/h3-4,6-7H,5,8-9,14H2,1-2H3
• InChI Key： GWTHJANUQHBBFP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCC(C)(C)N

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine

Comprehensive Analysis of 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine (CAS No. 2228228-90-6)

The compound 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine (CAS No. 2228228-90-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This benzothiazole-derived amine exhibits a fascinating combination of aromatic and aliphatic characteristics, making it a subject of intense research. Scientists are particularly interested in its molecular interactions and bioactivity profiles, which could unlock new possibilities in drug development and specialty chemicals.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine. Machine learning models frequently analyze such structures to predict binding affinities and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). The benzothiazole moiety in particular has shown promise in targeting neurological pathways, aligning with current research priorities in neurodegenerative disease therapeutics. This connection to brain health research makes the compound particularly relevant in today's scientific landscape.

From a synthetic chemistry perspective, the preparation of CAS 2228228-90-6 involves sophisticated organic transformations that showcase modern catalytic methods. The 2-methylpentan-2-amine segment introduces interesting steric considerations that affect the compound's conformational flexibility and intermolecular interactions. These structural features are crucial for researchers developing small molecule modulators of biological targets, a hot topic in current medicinal chemistry forums and publications.

The physicochemical properties of 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine make it particularly interesting for formulation scientists. Its balanced lipophilicity profile (as suggested by the benzothiazole and aliphatic amine combination) positions it as a potential candidate for blood-brain barrier penetration studies. This characteristic aligns with growing interest in CNS drug delivery systems, a frequent search topic among pharmaceutical researchers and neuroscience professionals.

In material science applications, the heterocyclic core of this compound offers intriguing possibilities for organic electronics. The benzothiazole unit is known to contribute to electron transport properties, while the amine functionality provides potential surface modification capabilities. These attributes are particularly relevant in the context of developing next-generation OLED materials and molecular sensors, areas experiencing rapid growth according to recent scientific literature metrics.

Analytical characterization of CAS 2228228-90-6 presents unique challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its structure and purity. The compound's chromatographic behavior has become a case study in modern HPLC method development courses, reflecting its educational value in analytical chemistry training programs worldwide.

Environmental and green chemistry considerations surrounding 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine synthesis have gained attention in sustainability-focused research. The development of atom-economical routes to such N-heterocycles represents an active area of investigation, responding to industry demands for eco-friendly synthesis protocols. This aligns with the broader pharmaceutical industry's shift toward green chemistry principles, a transformation frequently discussed in sustainability reports and corporate responsibility documents.

The intellectual property landscape surrounding benzothiazole derivatives like 2228228-90-6 continues to evolve rapidly. Patent databases show growing interest in protecting novel synthetic methods and applications of such compounds, particularly in therapeutic areas addressing unmet medical needs. This legal dimension adds another layer of complexity to research involving this chemical entity, making patent analysis an essential component of any comprehensive study.

Looking forward, 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-amine stands at the intersection of multiple cutting-edge scientific disciplines. Its potential applications span from precision medicine to advanced materials, reflecting the compound's versatility. As research tools become more sophisticated and interdisciplinary collaborations flourish, we can anticipate new discoveries that will further illuminate the value of this intriguing molecular structure in addressing contemporary scientific and technological challenges.